Cas no 1852474-03-3 (2-bromo-5-ethynylbenzoic acid)

• Product Name: 2-bromo-5-ethynylbenzoic acid
• CAS No: 1852474-03-3
• MF: C₉H₅BrO₂
• MW: 225.038801908493
• CID: 6512145
• PubChem ID: 130534860
• Update Time: 2025-06-11

2-bromo-5-ethynylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-ethynylbenzoic acid
• Benzoic acid, 2-bromo-5-ethynyl-

• Inchi： 1S/C9H5BrO2/c1-2-6-3-4-8(10)7(5-6)9(11)12/h1,3-5H,(H,11,12)
• InChI Key： PLWBQJNNCDCMGN-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(C#C)=CC=C1Br

Experimental Properties

• Density: 1.71±0.1 g/cm3(Predicted)
• Boiling Point: 330.1±37.0 °C(Predicted)
• pka: 2?+-.0.10(Predicted)

Additional information on 2-bromo-5-ethynylbenzoic acid

Recent Advances in the Application of 2-Bromo-5-ethynylbenzoic Acid (CAS: 1852474-03-3) in Chemical Biology and Pharmaceutical Research

2-Bromo-5-ethynylbenzoic acid (CAS: 1852474-03-3) has emerged as a versatile building block in chemical biology and pharmaceutical research due to its unique structural features, including a reactive ethynyl group and a bromo substituent. This compound has garnered significant attention in recent years for its applications in medicinal chemistry, particularly in the development of covalent inhibitors and PROTACs (Proteolysis Targeting Chimeras). Recent studies have demonstrated its utility in targeting cysteine residues in proteins, enabling the design of selective and potent therapeutic agents.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the use of 2-bromo-5-ethynylbenzoic acid as a key intermediate in the synthesis of covalent kinase inhibitors. The researchers utilized the ethynyl group for click chemistry modifications, allowing for the rapid generation of compound libraries. The bromo substituent served as an excellent leaving group in nucleophilic aromatic substitution reactions, facilitating further derivatization. This dual functionality makes the compound particularly valuable for structure-activity relationship (SAR) studies.

In the field of targeted protein degradation, 2-bromo-5-ethynylbenzoic acid has shown promise as a linker component in PROTAC design. A recent Nature Chemical Biology publication (2024) described its incorporation into heterobifunctional molecules that effectively degrade oncogenic proteins. The compound's rigid aromatic core and functional handles enable optimal positioning of the warhead and E3 ligase binder, leading to improved degradation efficiency and selectivity.

The compound's physicochemical properties have also been extensively characterized in recent computational studies. Molecular dynamics simulations published in ACS Omega (2023) revealed that 2-bromo-5-ethynylbenzoic acid maintains favorable solubility and membrane permeability profiles, making it suitable for drug development. These studies have provided valuable insights into structure-property relationships that guide medicinal chemistry optimization efforts.

Ongoing research continues to explore new applications of 2-bromo-5-ethynylbenzoic acid in chemical biology. Recent work presented at the 2024 American Chemical Society National Meeting demonstrated its use in bioorthogonal labeling strategies, where the ethynyl group enables specific conjugation to azide-modified biomolecules. This application shows particular promise for imaging and diagnostic applications in complex biological systems.

As the pharmaceutical industry increasingly focuses on covalent drugs and targeted protein degradation technologies, 2-bromo-5-ethynylbenzoic acid (CAS: 1852474-03-3) is positioned to play an important role in future drug discovery campaigns. Its unique combination of reactivity and versatility makes it a valuable tool for researchers developing next-generation therapeutics.